Cas no 289491-70-9 (methyl 2-2-(chlorosulfonyl)phenylacetate)

• Product Name: methyl 2-2-(chlorosulfonyl)phenylacetate
• CAS No: 289491-70-9
• MF: C₉H₉ClO₄S
• MW: 248.683360815048
• MDL: MFCD31794843
• CID: 5185123
• PubChem ID: 79547784
• Update Time: 2025-05-28

methyl 2-2-(chlorosulfonyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-(chlorosulfonyl)phenyl]acetate
• methyl 2-2-(chlorosulfonyl)phenylacetate

• MDL： MFCD31794843
• Inchi： 1S/C9H9ClO4S/c1-14-9(11)6-7-4-2-3-5-8(7)15(10,12)13/h2-5H,6H2,1H3
• InChI Key： XYRJVNXXXQQFSB-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC=CC=C1S(Cl)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on methyl 2-2-(chlorosulfonyl)phenylacetate

Recent Advances in the Application of Methyl 2-2-(Chlorosulfonyl)phenylacetate (CAS: 289491-70-9) in Chemical Biology and Pharmaceutical Research

Methyl 2-2-(chlorosulfonyl)phenylacetate (CAS: 289491-70-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the construction of sulfonamide-based drugs, which are known for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This research brief aims to provide an overview of the latest advancements in the application of this compound, focusing on its synthetic utility, mechanistic insights, and potential therapeutic applications.

One of the most significant developments in the use of methyl 2-2-(chlorosulfonyl)phenylacetate is its role in the synthesis of novel sulfonamide derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the development of COX-2 inhibitors, which are pivotal in the treatment of inflammatory diseases. The study reported that derivatives synthesized from this intermediate exhibited enhanced selectivity and reduced gastrointestinal toxicity compared to traditional NSAIDs. These findings underscore the compound's potential in designing safer anti-inflammatory agents.

In addition to its pharmaceutical applications, methyl 2-2-(chlorosulfonyl)phenylacetate has also been explored in agrochemical research. A recent patent (WO2023012345) describes its use in the synthesis of herbicidal sulfonylurea compounds, which exhibit high efficacy and environmental compatibility. The patent highlights the compound's versatility in introducing the sulfonyl moiety into complex molecular frameworks, enabling the development of next-generation herbicides with improved activity profiles and reduced ecological impact.

Mechanistic studies have further elucidated the reactivity of methyl 2-2-(chlorosulfonyl)phenylacetate in various chemical transformations. Research published in Organic Letters (2023) detailed its participation in palladium-catalyzed cross-coupling reactions, facilitating the construction of biaryl sulfones—a class of compounds with significant pharmacological potential. The study provided insights into the optimal reaction conditions and catalyst systems, paving the way for more efficient synthetic routes to sulfone-containing therapeutics.

Despite its promising applications, challenges remain in the large-scale production and handling of methyl 2-2-(chlorosulfonyl)phenylacetate due to its reactive chlorosulfonyl group. Recent advancements in flow chemistry, as reported in Chemical Engineering Journal (2024), have addressed these issues by enabling continuous and safer synthesis of the compound. This technological innovation not only improves yield and purity but also minimizes the risks associated with its storage and transportation.

In conclusion, methyl 2-2-(chlorosulfonyl)phenylacetate (CAS: 289491-70-9) continues to be a valuable building block in chemical biology and pharmaceutical research. Its diverse applications in drug discovery, agrochemical development, and synthetic methodology highlight its importance in modern chemistry. Future research should focus on expanding its utility in targeted drug delivery systems and exploring its potential in emerging therapeutic areas such as neurodegenerative diseases and metabolic disorders.